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Compound Name:
D-(-)-3-Phosphoglyceric acid

disodium

Cat. No.: B10769853 Get Quote

An In-depth Technical Guide to the Storage and Stability of D-(-)-3-Phosphoglyceric Acid
Disodium Salt Powder

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the critical aspects of storing and handling D-
(-)-3-Phosphoglyceric acid disodium salt powder to ensure its stability and integrity for

research and development applications.

Product Overview
D-(-)-3-Phosphoglyceric acid (3-PGA) disodium salt is a pivotal metabolic intermediate in both

glycolysis and the Calvin-Benson cycle.[1] Its chemical integrity is paramount for accurate and

reproducible results in enzymatic assays, metabolic studies, and as a precursor in chemical

synthesis. This document outlines the recommended storage conditions, stability profile, and

methodologies for assessing its purity over time.

Storage and Handling Recommendations
Proper storage and handling are critical to prevent degradation.[2] The primary concerns for the

powdered form are moisture and temperature, while pH is a critical factor for solutions.
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The following table summarizes the recommended storage conditions for D-(-)-3-
Phosphoglyceric acid disodium salt in both solid and solution forms.
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Form Condition Temperature Duration

Key

Consideratio

ns

Citations

Solid

(Powder)

Long-Term

Storage
-20°C Extended

Keep vial

tightly sealed

in a dry,

desiccated

environment.

[2][3][4]

Shipping/Sho

rt-Term
Ambient Short Periods

Permissible if

quality is not

affected by

short-term

exposure.

[5]

Stock

Solution

Long-Term

Storage
-80°C

Up to 6

months

Aliquot into

single-use

volumes to

prevent

freeze-thaw

cycles.

[6]

Mid-Term

Storage
-20°C

Up to 1

month

Aliquot into

single-use

volumes.

Avoid

repeated

freeze-thaw

cycles.

[2][6]

Working

Dilutions

Immediate

Use

2-8°C (On

Ice)

Prepare

Fresh Daily

Use

immediately

after

preparation

for best

results.

[2]

Logical Workflow for Storage and Handling
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The following diagram illustrates the decision-making process for the proper handling and

storage of 3-PGA disodium salt.

Diagram 1: Storage and Handling Workflow
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Caption: Workflow for receiving, storing, and preparing solutions of 3-PGA.

Chemical Stability and Degradation
While the disodium salt form enhances stability, D-(-)-3-Phosphoglyceric acid is susceptible to

degradation, primarily through hydrolysis of the phosphate ester bond. This process can be

accelerated by acidic conditions.[2]

Potential Degradation Pathway
Hydrolysis of the phosphate ester bond in 3-PGA yields glyceric acid and inorganic phosphate.

This reaction compromises the purity of the material and can lead to inaccurate results in

sensitive biological assays.[2]

Caption: Simplified hydrolysis pathway of 3-PGA into glyceric acid.

Experimental Protocols for Stability Assessment
To formally assess the stability of a specific lot of D-(-)-3-Phosphoglyceric acid disodium
salt, a structured stability study is recommended. This typically involves long-term and

accelerated studies.

General Experimental Workflow for Stability Testing
The diagram below outlines a typical workflow for conducting a stability study on the 3-PGA

powder.
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Diagram 3: Experimental Workflow for Stability Study
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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